2-[[cyano-(1,3-dioxoinden-2-ylidene)methyl]amino]benzonitrile

• IUPAC Name: 2-[[cyano-(1,3-dioxoinden-2-ylidene)methyl]amino]benzonitrile
• InChI: InChI=1S/C18H9N3O2/c19-9-11-5-1-4-8-14(11)21-15(10-20)16-17(22)12-6-2-3-7-13(12)18(16)23/h1-8,21H
• InChI Key: NVIMECHDAZOWLR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C#N)NC(=C2C(=O)C3=CC=CC=C3C2=O)C#N
• Molecular Formula: C18H9N3O2
• Molecular Weight: 299.3 g/mol

Description

Compound “2-[[cyano-(1,3-dioxoinden-2-ylidene)methyl]amino]benzonitrile” is a chemical entity with significant interest in various scientific fields. It is known for its unique structural properties and potential applications in both industrial and research settings. This compound is often studied for its reactivity and interaction with other chemical species.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of compound “2-[[cyano-(1,3-dioxoinden-2-ylidene)methyl]amino]benzonitrile” involves several steps, typically starting with the preparation of intermediate compounds. The reaction conditions often require specific temperatures, pressures, and catalysts to ensure the desired product is obtained with high purity and yield. For instance, one common method involves the use of halogenated hydrocarbons and a manganese catalyst under mechanical grinding conditions .

Industrial Production Methods: In an industrial setting, the production of compound “this compound” is scaled up using optimized reaction conditions to ensure cost-effectiveness and efficiency. This often involves continuous flow reactors and automated systems to maintain consistent quality and output.

Chemical Reactions Analysis

Types of Reactions: Compound “2-[[cyano-(1,3-dioxoinden-2-ylidene)methyl]amino]benzonitrile” undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are crucial for modifying the compound’s properties and enhancing its applicability in different fields.

Common Reagents and Conditions:

Oxidation: Typically involves the use of oxidizing agents such as potassium permanganate or hydrogen peroxide under controlled conditions.

Reduction: Commonly employs reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Often utilizes halogenated compounds and catalysts to facilitate the substitution of functional groups.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield various oxidized derivatives, while substitution reactions can produce a range of substituted compounds with different functional groups.

Scientific Research Applications

Compound “2-[[cyano-(1,3-dioxoinden-2-ylidene)methyl]amino]benzonitrile” has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: Studied for its potential biological activity and interaction with biomolecules.

Medicine: Investigated for its therapeutic potential and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism by which compound “2-[[cyano-(1,3-dioxoinden-2-ylidene)methyl]amino]benzonitrile” exerts its effects involves its interaction with specific molecular targets and pathways. This can include binding to enzymes or receptors, altering their activity, and influencing various biochemical processes. The exact mechanism depends on the context in which the compound is used and the specific targets involved.

Comparison with Similar Compounds

• Compound CID 2632
• Compound CID 6540461
• Compound CID 5362065
• Compound CID 5479530

Comparison: Compared to these similar compounds, “2-[[cyano-(1,3-dioxoinden-2-ylidene)methyl]amino]benzonitrile” exhibits unique structural features and reactivity profiles. For instance, while all these compounds may share certain functional groups, “this compound” might have a distinct arrangement of atoms that confer specific properties, making it particularly suitable for certain applications .